Cas no 1894860-17-3 (1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 1894860-17-3
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 5783105
• PubChem ID: 116928786
• Update Time: 2025-06-12

1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(methylsulfanyl)phenyl]methyl}cyclopropane-1-carboxylic acid
• EN300-1821473
• 1894860-17-3
• 1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H14O2S/c1-15-10-4-2-9(3-5-10)8-12(6-7-12)11(13)14/h2-5H,6-8H2,1H3,(H,13,14)
• InChI Key： WTQWUCQGSPFSAU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 222.07145086g/mol
• Monoisotopic Mass: 222.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid

Introduction to 1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid (CAS No. 1894860-17-3)

1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid, identified by the CAS number 1894860-17-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of a methylsulfanyl substituent on the phenyl ring and the cyclopropane core introduces specific electronic and steric characteristics, making it a valuable scaffold for drug discovery and molecular design.

The structural motif of 1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid combines the rigidity of the cyclopropane ring with the electron-donating effect of the methylsulfanyl group, which can influence its interaction with biological targets. This compound has been studied for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The cyclopropane ring is a well-documented pharmacophore, known to enhance binding affinity and metabolic stability in drug molecules, while the methylsulfanyl group can modulate reactivity and selectivity.

In recent years, there has been growing interest in the synthesis and characterization of cyclopropanecarboxylic acids due to their diverse biological activities. Studies have shown that derivatives of this class exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in 1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid makes it a promising candidate for further exploration in these areas. Researchers have been particularly intrigued by its ability to interact with enzymes and receptors in unique ways, which could lead to the development of new drugs with improved efficacy and reduced side effects.

The synthesis of 1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid involves multi-step organic transformations, including cyclopropanation reactions and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions, have been employed to achieve high yields and purity. The use of palladium or copper catalysts in cross-coupling reactions has enabled the efficient construction of the cyclopropane core and the attachment of the methylsulfanyl substituent. These synthetic strategies highlight the compound's synthetic accessibility and its potential for further derivatization.

From a biochemical perspective, 1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid has been investigated for its interaction with biological targets such as enzymes and membrane receptors. The cyclopropane ring's ability to adopt a conformational strain can enhance binding affinity, while the methylsulfanyl group can participate in hydrogen bonding or hydrophobic interactions. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Such findings are consistent with broader trends in drug discovery, where structural diversity is leveraged to identify novel bioactive molecules.

The pharmacokinetic properties of 1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid are also of considerable interest. The cyclopropane moiety is known to improve oral bioavailability by enhancing lipophilicity, while the carboxylic acid group can influence metabolic stability. These factors are critical for determining whether a compound will progress to clinical development. Computational modeling studies have been used to predict how this molecule might behave within biological systems, providing insights into its potential pharmacokinetic profile before experimental validation is required.

In conclusion, 1-{4-(methylsulfanyl)phenylmethyl}cyclopropane-1-carboxylic acid (CAS No. 1894860-17-3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preliminary biological activity, make it a valuable scaffold for further investigation. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, compounds like this one are likely to play an increasingly important role in the discovery and development of new therapeutic agents.